6-Methyl-4-({[3-(trifluoromethyl)benzoyl]oxy}imino)thiochromane

• CAS: 383145-45-7
• Molecular Formula: C18H14F3NO2S
• Molecular Weight: 365.37
• SMILES: CC1=CC2=C(C=C1)SCCC2=NOC(=O)C3=CC(=CC=C3)C(F)(F)F
• InChI: InChI=1S/C18H14F3NO2S/c1-11-5-6-16-14(9-11)15(7-8-25-16)22-24-17(23)12-3-2-4-13(10-12)18(19,20)21/h2-6,9-10H,7-8H2,1H3/b22-15+
• InChIKey: DAZNFMFOKTWUCJ-PXLXIMEGSA-N
• Solubility: not available

6-Methyl-4-({[3-(trifluoromethyl)benzoyl]oxy}imino)thiochromane (CAS 383145-45-7) is a synthetic small-molecule thiochromane derivative featuring a 4-oxime ester linkage to a 3-trifluoromethylbenzoyl moiety. This compound belongs to the thiochromane class of sulfur-containing heterocycles, which have garnered significant attention in medicinal chemistry and agrochemical research due to their diverse pharmacological activities, including antibacterial, antifungal, and anticancer properties.

6-Methyl-4-({[3-(trifluoromethyl)benzoyl]oxy}imino)thiochromane (CAS 383145-45-7): Chemical Identity and Procurement Baseline

6-Methyl-4-({[3-(trifluoromethyl)benzoyl]oxy}imino)thiochromane (CAS 383145-45-7) is a synthetic small-molecule thiochromane derivative featuring a 4-oxime ester linkage to a 3-trifluoromethylbenzoyl moiety . This compound belongs to the thiochromane class of sulfur-containing heterocycles, which have garnered significant attention in medicinal chemistry and agrochemical research due to their diverse pharmacological activities, including antibacterial, antifungal, and anticancer properties [1]. The compound is commercially available through several specialist chemical suppliers, including Key Organics Ltd., BIONET-INTER, and Ryan Scientific, Inc., typically at 90–95% purity .

1

Scaffold

Thiochromane oxime ester for antibacterial SAR studies

2

Substituent probe

3‑CF₃ electron‑withdrawing group for electronic effect exploration

3

Procurement

Multi‑vendor availability (90–95% purity) for screening workflows

• [1] Jatin, S. M., Kirad, S., Ala, C., Kuthe, P. V., Kondapalli, C. S. V. G., & Sankaranarayanan, M. (2025). Thiochromenes and thiochromanes: a comprehensive review of their diverse biological activities and structure–activity relationship (SAR) insights. RSC Medicinal Chemistry, 16, 1941-1968. DOI: 10.1039/D4MD00995A. View Source

Why 6-Methyl-4-({[3-(trifluoromethyl)benzoyl]oxy}imino)thiochromane Cannot Be Interchanged with Generic Thiochromane Oxime Ethers

Generic substitution among thiochromane oxime ethers is undermined by the profound influence of substituent electronic character on biological activity. Comprehensive SAR analysis has established that electron-withdrawing substituents on the thiochromane scaffold substantially enhance antibacterial potency, while the nature of the oxime ether acyl group dictates the balance between antibacterial and antifungal efficacy [1]. The 3-trifluoromethyl substituent present on the benzoyl ring of CAS 383145-45-7 is a strong electron-withdrawing group (Hammett σₘ ≈ 0.43), which is expected to confer significantly different potency, target selectivity, and physicochemical properties relative to analogs bearing electron-donating or electronically neutral substituents such as the 4-methylbenzoyl analog (CAS 383145-43-5). Consequently, procurement decisions that treat thiochromane oxime ethers as interchangeable risk introducing uncontrolled variability into biological assays and structure-activity campaigns.

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Electronic character mismatch

3‑CF₃ (electron‑withdrawing) vs. 4‑CH₃ analog may shift antibacterial assay response; Hammett σ difference ~0.60 indicates non‑interchangeable SAR contribution.

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Oxime ester subclass divergence

O‑benzoyl oxime vs. O‑alkyl oxime can alter antibacterial/antifungal selectivity; the electron‑withdrawing ester linkage is not replicated by simpler oxime ethers.

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Lipophilicity and permeability context

Higher predicted logP from CF₃ may influence membrane partitioning and target engagement; direct substitution with less lipophilic analogs risks altered cell‑penetration behavior.

• [1] Jatin, S. M., Kirad, S., Ala, C., Kuthe, P. V., Kondapalli, C. S. V. G., & Sankaranarayanan, M. (2025). Thiochromenes and thiochromanes: a comprehensive review of their diverse biological activities and structure–activity relationship (SAR) insights. RSC Medicinal Chemistry, 16, 1941-1968. DOI: 10.1039/D4MD00995A. View Source

Quantitative Differentiation Evidence for 6-Methyl-4-({[3-(trifluoromethyl)benzoyl]oxy}imino)thiochromane (CAS 383145-45-7) vs. Closest Analogs

Electron-Withdrawing Substituent Potency Enhancement: 3-CF₃ vs. 4-CH₃ on the Benzoyl Ring

The presence of a 3-trifluoromethyl substituent on the benzoyl ring of the target compound is expected to confer enhanced antibacterial potency compared to the 4-methylbenzoyl analog (CAS 383145-43-5). SAR studies on thiochromanone derivatives have demonstrated that electron-withdrawing substituents generally enhance antibacterial activity [1]. Specifically, in a related series of 4-oxime ether thiochromanones, compounds bearing electron-withdrawing groups (e.g., chloro at the 6-position) exhibited EC₅₀ values as low as 15 μg/mL against Xanthomonas oryzae pv. oryzae (Xoo), substantially outperforming those with electron-donating substituents [1]. While direct head-to-head data for the target compound are not available in the public domain, the strong electron-withdrawing nature of the 3-CF₃ group (σₘ ≈ 0.43) provides a class-level inference of superior antibacterial potency relative to the 4-CH₃ analog (σₚ ≈ -0.17).

EWG potency enhancement

Class‑level inference

3‑CF₃ (σₘ ≈ 0.43) vs. 4‑CH₃ (σₚ ≈ −0.17); class‑level EC₅₀ ~15 μg/mL for electron‑withdrawing oxime ethers against Xoo.

Supports antibacterial SAR review; electronic character drives target‑engagement trends.

Direct head‑to‑head data not available; inferred from thiochromanone oxime ether series.

Evidence Dimension	Electronic substituent effect on antibacterial activity
Target Compound Data	3-CF₃ substituent (Hammett σₘ ≈ 0.43; strong electron-withdrawing)
Comparator Or Baseline	4-CH₃ analog (CAS 383145-43-5; Hammett σₚ ≈ -0.17; electron-donating). Benchmark thiochromanone oxime ether with 6-Cl (electron-withdrawing): EC₅₀ = 15 μg/mL vs. Xoo [1].
Quantified Difference	Δσ ≈ 0.60 (substantial electronic difference); electron-withdrawing groups in the class are associated with >2-fold lower EC₅₀ values vs. electron-donating analogs, though exact magnitude for the target compound remains unquantified.
Conditions	SAR inference from thiochromanone oxime ether series tested against Xanthomonas oryzae pv. oryzae (Xoo) in vitro.

Why This Matters

Procurement of the 3-CF₃ analog rather than the 4-CH₃ analog is critical for antibacterial screening programs, as the electronic character of the substituent is a primary driver of target engagement potency in this chemical series.

• [1] Jatin, S. M., Kirad, S., Ala, C., Kuthe, P. V., Kondapalli, C. S. V. G., & Sankaranarayanan, M. (2025). Thiochromenes and thiochromanes: a comprehensive review of their diverse biological activities and structure–activity relationship (SAR) insights. RSC Medicinal Chemistry, 16, 1941-1968. Section 2.1.1: Thiochromanone derivatives. DOI: 10.1039/D4MD00995A. View Source

Oxime Ether Subclass Differentiation: O-Benzoyl Oxime vs. O-Alkyl Oxime and Free Oxime

The target compound is an O-benzoyl oxime, a specific subclass of oxime ether. Published SAR data indicate that oxime ethers at the 4-position of the thiochromanone scaffold enhance antibacterial activity while decreasing antifungal efficacy relative to free oximes [1]. In a direct comparative study, thiochromanone derivatives with O-methyl oxime substitution (compound 7j) demonstrated in vitro antifungal activity against Botrytis cinerea, whereas the free oxime and carboxamide derivatives exhibited a different activity profile [2]. The O-(3-trifluoromethylbenzoyl) oxime subclass represented by the target compound introduces an additional electron-withdrawing ester linkage, which may further modulate the antibacterial–antifungal selectivity profile compared to O-alkyl oximes such as compound 7j.

Oxime ether selectivity

Cross‑study comparable

O‑benzoyl oxime vs. O‑methyl oxime (cmpd 7j); free oxime (4a) EC₅₀ 18 μg/mL B. cinerea, 6–15 μg/mL Xanthomonas spp.

O‑benzoyl subclass may shift selectivity toward antibacterial over antifungal based on SAR trend.

Exact selectivity ratio for target compound unquantified; cross‑study comparison.

Evidence Dimension	Impact of oxime ether type on antibacterial vs. antifungal selectivity
Target Compound Data	O-(3-trifluoromethylbenzoyl) oxime (target subclass)
Comparator Or Baseline	Thiochroman-4-one O-methyl oxime (compound 7j): in vitro antifungal activity vs. B. cinerea reported [2]. Free oxime (4a): EC₅₀ = 18 μg/mL vs. B. cinerea; EC₅₀ = 6–15 μg/mL vs. Xanthomonas spp. [2].
Quantified Difference	O-Benzoyl oximes vs. O-alkyl oximes: the electron-withdrawing benzoyl ester is expected to shift selectivity toward antibacterial over antifungal based on SAR trend; exact magnitude for target compound remains unquantified in public domain.
Conditions	In vitro mycelial growth inhibition assay; in vitro turbidimeter test for antibacterial activity.

Why This Matters

For research programs targeting selective antibacterial development, the O-benzoyl oxime subclass offers a differentiated selectivity profile that cannot be achieved with O-alkyl oxime ethers or free oximes.

• [1] Jatin, S. M., Kirad, S., Ala, C., Kuthe, P. V., Kondapalli, C. S. V. G., & Sankaranarayanan, M. (2025). Thiochromenes and thiochromanes: a comprehensive review of their diverse biological activities and structure–activity relationship (SAR) insights. RSC Medicinal Chemistry, 16, 1941-1968. Section 2.1.1. DOI: 10.1039/D4MD00995A. View Source
• [2] Yu, L., Xiao, L., et al. (2022). Design, synthesis, and bioactivity evaluation of novel thiochromanone derivatives containing an oxime or oxime ether moiety. Journal of Heterocyclic Chemistry, 59(7), 1246-1254. Compound 4a: EC₅₀ = 18 μg/mL vs. B. cinerea; EC₅₀ = 6, 10, 15 μg/mL vs. Xoo, Xoc, Xac. DOI: 10.1002/jhet.4486. View Source

Physicochemical Differentiation: Predicted Boiling Point and Density vs. 4-Methylbenzoyl Analog

The target compound exhibits a predicted boiling point of 463.1 ± 55.0 °C and a predicted density of 1.33 ± 0.1 g/cm³ at 20 °C . These values are influenced by the presence of the trifluoromethyl group, which increases molecular weight (365.37 g/mol vs. 311.40 g/mol for the 4-methylbenzoyl analog CAS 383145-43-5) and alters intermolecular interactions. The elevated boiling point prediction suggests lower volatility and potentially different chromatographic behavior during purification, which is relevant for procurement specifications and analytical method development.

Physicochemical properties

Predicted, data to verify

Predicted bp 463.1 ± 55.0 °C; density 1.33 ± 0.1 g/cm³; MW 365.37 vs. 311.40 for 4‑CH₃ analog.

Elevated bp suggests lower volatility; supports chromatographic method development.

Predicted values from ChemicalBook; experimental validation recommended.

Evidence Dimension	Predicted boiling point and density as proxies for volatility and handling properties
Target Compound Data	Boiling point: 463.1 ± 55.0 °C (Predicted); Density: 1.33 ± 0.1 g/cm³ (Predicted); MW: 365.37 g/mol
Comparator Or Baseline	4-Methylbenzoyl analog (CAS 383145-43-5): MW 311.40 g/mol. Predicted boiling point and density not publicly available.
Quantified Difference	MW difference: +53.97 g/mol (+17.3%); predicted boiling point: ~463 °C (target) vs. expected lower boiling point for the lighter 4-methyl analog (exact value unavailable).
Conditions	Predicted properties from ChemicalBook; experimental verification needed.

Why This Matters

The distinct physicochemical profile of the 3-CF₃ analog impacts purification strategy, storage recommendations, and analytical QC, making it non-interchangeable with the 4-CH₃ analog in procurement planning.

Lipophilicity Modulation via 3-Trifluoromethyl Substitution: Implications for Membrane Permeability

The substitution of a 4-methyl group with a 3-trifluoromethyl group on the benzoyl ring is predicted to substantially increase lipophilicity. The trifluoromethyl group is a well-established lipophilic modifier, increasing logP by approximately 0.5–1.0 units compared to a methyl substituent in analogous aromatic systems [1]. In thiochroman-based drug discovery, lipophilicity is a critical determinant of membrane permeability, target engagement, and metabolic stability [2]. The enhanced lipophilicity of the target compound relative to the 4-methyl analog may translate to improved cell penetration in whole-cell antibacterial assays, although this remains to be experimentally validated.

Lipophilicity modulation

Class‑level inference

Estimated ΔlogP +0.3 to +0.5 vs. 4‑CH₃ analog (Hansch π: CF₃ ≈ 0.88, CH₃ ≈ 0.56).

Higher lipophilicity may influence membrane permeability in whole‑cell assays.

Experimental logP determination needed; balance against solubility liabilities.

Evidence Dimension	Estimated lipophilicity difference based on substituent logP contributions
Target Compound Data	3-CF₃ substituent: π (Hansch) ≈ +0.88 (lipophilic contribution)
Comparator Or Baseline	4-CH₃ analog (CAS 383145-43-5): π (Hansch) ≈ +0.56 (lower lipophilicity). Estimated ΔlogP ≈ +0.3 to +0.5 for the target compound.
Quantified Difference	Estimated ΔlogP (target – 4-CH₃ analog) ≈ +0.3 to +0.5; exact experimental logP values for both compounds not publicly available.
Conditions	Inferred from Hansch π constants; experimental validation via shake-flask or HPLC logP determination recommended.

Why This Matters

Higher lipophilicity may be advantageous for antibacterial programs targeting Gram-negative pathogens where outer membrane penetration is rate-limiting, but the increased logP must be balanced against potential solubility and toxicity liabilities.

• [1] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, Washington, DC. π (CF₃) ≈ 0.88; π (CH₃) ≈ 0.56. View Source
• [2] Jatin, S. M., Kirad, S., Ala, C., Kuthe, P. V., Kondapalli, C. S. V. G., & Sankaranarayanan, M. (2025). Thiochromenes and thiochromanes: a comprehensive review of their diverse biological activities and structure–activity relationship (SAR) insights. RSC Medicinal Chemistry, 16, 1941-1968. DOI: 10.1039/D4MD00995A. View Source

Biological Selectivity: Antibacterial vs. Antifungal Activity Profile

The 4-oxime ether modification is a critical determinant of biological selectivity in the thiochromanone series. Published data demonstrate that converting the 4-ketone to an oxime or oxime ether enhances antibacterial activity while diminishing antifungal efficacy [1]. In a benchmark study, compound 4a (thiochromanone O-methyl oxime) exhibited EC₅₀ values of 6 μg/mL, 10 μg/mL, and 15 μg/mL against Xoo, Xoc, and Xac respectively, outperforming Bismerthiazol and Thiodiazole-copper [2]. Simultaneously, compound 4a showed antifungal activity against B. cinerea (EC₅₀ = 18 μg/mL), but this was less pronounced than its antibacterial potency. The target compound, as an O-benzoyl oxime with a 3-CF₃ group, is positioned within this selectivity continuum and is expected to favor antibacterial activity based on the established SAR trends.

Selectivity profile

Cross‑study comparable

Oxime ether 4a antibacterial EC₅₀ 6–15 μg/mL (Xoo, Xoc, Xac); antifungal EC₅₀ 18 μg/mL (B. cinerea); predicted lower ratio for target.

Supports antibacterial‑preferential screening context; antifungal expectations require verification.

Ratio based on benchmark cmpd 4a; target compound selectivity unmeasured.

Evidence Dimension	Antibacterial vs. antifungal selectivity profile
Target Compound Data	O-(3-trifluoromethylbenzoyl) oxime thiochromane (target); selectivity profile expected to favor antibacterial activity based on oxime ether SAR.
Comparator Or Baseline	Compound 4a (O-methyl oxime thiochromanone): EC₅₀ (antibacterial) = 6–15 μg/mL vs. Xanthomonas spp.; EC₅₀ (antifungal) = 18 μg/mL vs. B. cinerea [2]. Bismerthiazol (antibacterial control): higher EC₅₀ values (inferior to 4a). Carbendazim (antifungal control): EC₅₀ > 18 μg/mL vs. B. cinerea (inferior to 4a) [2].
Quantified Difference	For compound 4a, the antibacterial-to-antifungal EC₅₀ ratio ranges from 0.33 to 0.83 (Xoo/B. cinerea = 0.33; Xoc/B. cinerea = 0.56; Xac/B. cinerea = 0.83). The target compound, with a more electron-withdrawing benzoyl ester, is predicted to exhibit a lower ratio (stronger antibacterial preference).
Conditions	In vitro antibacterial: turbidimeter test; antifungal: mycelial growth inhibition rate method. Pathogens: Xanthomonas oryzae pv. oryzae (Xoo), X. oryzae pv. oryzicola (Xoc), X. axonopodis pv. citri (Xac), Botrytis cinerea.

Why This Matters

For procurement in agrochemical fungicide screening, the established selectivity profile of oxime ether thiochromanes provides a rational basis for prioritizing the target compound in antibacterial discovery programs while managing expectations for antifungal applications.

• [1] Jatin, S. M., Kirad, S., Ala, C., Kuthe, P. V., Kondapalli, C. S. V. G., & Sankaranarayanan, M. (2025). Thiochromenes and thiochromanes: a comprehensive review of their diverse biological activities and structure–activity relationship (SAR) insights. RSC Medicinal Chemistry, 16, 1941-1968. Section 2.1.1: 'adding an oxime ether or oxime group at the 4-position enhanced anti-bacterial activity while decreasing anti-fungal efficacy.' DOI: 10.1039/D4MD00995A. View Source
• [2] Yu, L., Xiao, L., et al. (2022). Design, synthesis, and bioactivity evaluation of novel thiochromanone derivatives containing an oxime or oxime ether moiety. Journal of Heterocyclic Chemistry, 59(7), 1246-1254. Compound 4a data. DOI: 10.1002/jhet.4486. View Source

Commercial Availability and Purity Profile: Differentiation from Research-Grade Analogs

The target compound is supplied by multiple established specialist chemical vendors including Key Organics Ltd. (UK), BIONET-INTER (UK), and Ryan Scientific, Inc. (USA), with reported purity levels of 90–95% . In contrast, the 4-methylbenzoyl analog (CAS 383145-43-5) is listed with similar commercial availability but is often sourced from different supplier catalogs, which may introduce variability in lead times, documentation (e.g., CoA, MSDS), and batch-to-batch consistency. For procurement managers, the multi-vendor availability of the target compound provides greater supply chain resilience compared to single-sourced analogs.

Commercial profile

Supplier data review

Purity 90–95% across Key Organics, BIONET‑INTER, Ryan Scientific; multi‑vendor sourcing.

Multi‑supplier availability supports procurement resilience and batch‑verification planning.

Verify batch purity via HPLC/NMR; CoA documentation varies by vendor.

Evidence Dimension	Supplier diversity and reported purity
Target Compound Data	Purity: 90% (Key Organics), 90% (BIONET-INTER), 95% (benchchem listing). At least 3 independent suppliers identified .
Comparator Or Baseline	4-Methylbenzoyl analog (CAS 383145-43-5): Purity: not consistently reported across suppliers. Listed by Parchem and other vendors.
Quantified Difference	Multi-vendor sourcing for the target compound vs. potentially fewer options for the analog; purity range 90–95% for target compound.
Conditions	Supplier catalog data; actual batch purity should be verified via HPLC or NMR upon receipt.

Why This Matters

Multi-supplier availability reduces procurement risk and enables competitive pricing, while documented purity ranges support experimental reproducibility and regulatory compliance in screening campaigns.

Optimal Application Scenarios for 6-Methyl-4-({[3-(trifluoromethyl)benzoyl]oxy}imino)thiochromane in Research and Industrial Procurement

Antibacterial Lead Optimization: SAR-Driven Scaffold Exploration

The target compound is optimally deployed as a key analog in structure-activity relationship (SAR) studies aimed at optimizing the antibacterial potency of thiochromane-based inhibitors, particularly against Xanthomonas spp. phytopathogens. Its 3-trifluoromethylbenzoyl oxime ester introduces a strong electron-withdrawing group at a position that directly modulates bioactivity, enabling systematic exploration of electronic effects on minimum inhibitory concentrations [1]. Researchers should use this compound alongside the 4-methylbenzoyl analog (CAS 383145-43-5) as an electron-donating comparator to establish a Hammett correlation for the series. Procurement of both analogs from separate vendors is recommended to ensure independent batch verification.

Agrochemical Fungicide Discovery: Balancing Antibacterial and Antifungal Selectivity

Given the established SAR showing that 4-oxime ether modification shifts the biological profile toward antibacterial activity at the expense of antifungal efficacy [1], the target compound is best suited for agrochemical programs specifically targeting bacterial plant pathogens (e.g., rice bacterial leaf blight caused by Xoo). It is less appropriate for broad-spectrum fungicide screening where free oximes or alternative scaffolds may offer superior antifungal potency. Procurement teams supporting agrochemical discovery should align compound selection with the intended pathogen spectrum to avoid resource expenditure on compounds with a suboptimal selectivity profile for the target indication.

Physicochemical Property Benchmarking in Thiochromane Library Design

The target compound serves as a valuable reference standard for benchmarking the impact of trifluoromethyl substitution on physicochemical properties within thiochromane compound libraries. Its predicted boiling point (463.1 °C) and density (1.33 g/cm³) [1] provide baseline values for chromatographic method development and formulation studies. Library designers can use this compound to calibrate in silico ADME predictions, particularly logP and permeability estimates, across a series of oxime ester derivatives. Procurement should include characterized reference samples for analytical method validation.

Synthetic Methodology Development: O-Benzoyl Oxime as a Versatile Intermediate

The O-benzoyl oxime functionality of the target compound makes it a useful intermediate for further synthetic elaboration, including oxime ether cleavage to generate the corresponding 4-amino thiochromane or subsequent O-acyl migration reactions . This compound can serve as a starting material for the synthesis of focused libraries exploring variations at the 4-position. Procurement should prioritize vendors providing full characterization data (NMR, HPLC) to ensure suitability as a synthetic building block.

Application

Selection Property

Validation Focus

Antibacterial SAR studies

3‑CF₃ electron‑withdrawing group

Target engagement vs. Gram‑negative plant pathogens

Selectivity profiling

O‑benzoyl oxime ester subclass

Antibacterial vs. antifungal response in vitro

Physicochemical benchmarking

Predicted bp, density, lipophilicity

Experimental logP and chromatographic behavior

Synthetic intermediate use

O‑benzoyl oxime reactivity

Characterization data for building‑block qualification

• [1] Jatin, S. M., Kirad, S., Ala, C., Kuthe, P. V., Kondapalli, C. S. V. G., & Sankaranarayanan, M. (2025). Thiochromenes and thiochromanes: a comprehensive review of their diverse biological activities and structure–activity relationship (SAR) insights. RSC Medicinal Chemistry, 16, 1941-1968. DOI: 10.1039/D4MD00995A. View Source